7-bromo-6-fluoro-1-methyl-1H-1,2,3-benzotriazole
Description
Synthesis Analysis
While the specific synthesis process for “7-bromo-6-fluoro-1-methyl-1H-1,2,3-benzotriazole” is not available, benzotriazole derivatives are generally synthesized through various methods, including cyclization reactions . The synthesis process often involves the reaction of primary amines with nitrous acid, followed by cyclization .Chemical Reactions Analysis
Benzotriazole and its derivatives are known to participate in various chemical reactions. They can act as ligands in coordination chemistry, and they can also undergo substitution reactions due to the presence of reactive sites on the benzotriazole ring .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its specific molecular structure. Benzotriazole derivatives are generally soluble in polar solvents due to the presence of nitrogen atoms in the triazole ring .Mechanism of Action
Future Directions
The study and application of benzotriazole derivatives is a vibrant field of research due to their versatile chemical and biological properties . Future research could explore the potential uses of “7-bromo-6-fluoro-1-methyl-1H-1,2,3-benzotriazole” in various fields, such as medicinal chemistry, materials science, and catalysis.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-6-fluoro-1-methyl-1H-1,2,3-benzotriazole involves the introduction of a bromine and a fluorine atom onto a benzotriazole ring, followed by the methylation of the resulting compound.", "Starting Materials": [ "4-nitroaniline", "sodium nitrite", "hydrochloric acid", "sodium hydroxide", "copper(I) bromide", "copper(II) fluoride", "methyl iodide", "acetic acid", "sodium acetate", "sodium borohydride", "methanol" ], "Reaction": [ "4-nitroaniline is diazotized with sodium nitrite and hydrochloric acid to form the diazonium salt.", "The diazonium salt is then coupled with copper(I) bromide to form 7-bromo-1H-benzotriazole.", "7-bromo-1H-benzotriazole is then treated with copper(II) fluoride and sodium borohydride to introduce a fluorine atom and reduce the nitro group to an amino group.", "The resulting compound is then methylated with methyl iodide in the presence of sodium acetate and acetic acid to form 7-bromo-6-fluoro-1-methyl-1H-1,2,3-benzotriazole." ] } | |
CAS No. |
2411640-08-7 |
Molecular Formula |
C7H5BrFN3 |
Molecular Weight |
230 |
Purity |
95 |
Origin of Product |
United States |
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